2-((1-ethyl-6-(2-methoxybenzyl)-3-methyl-7-oxo-6,7-dihydro-1H-pyrazolo[4,3-d]pyrimidin-5-yl)thio)-N-(4-ethylphenyl)acetamide

• IUPAC Name: 2-[1-ethyl-6-[(2-methoxyphenyl)methyl]-3-methyl-7-oxopyrazolo[4,3-d]pyrimidin-5-yl]sulfanyl-N-(4-ethylphenyl)acetamide
• InChI: InChI=1S/C26H29N5O3S/c1-5-18-11-13-20(14-12-18)27-22(32)16-35-26-28-23-17(3)29-31(6-2)24(23)25(33)30(26)15-19-9-7-8-10-21(19)34-4/h7-14H,5-6,15-16H2,1-4H3,(H,27,32)
• InChI Key: RFUAKWSZYGNYMM-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=C(C=C1)NC(=O)CSC2=NC3=C(C(=O)N2CC4=CC=CC=C4OC)N(N=C3C)CC
• Molecular Formula: C26H29N5O3S
• Molecular Weight: 491.6 g/mol

Description

2-((1-ethyl-6-(2-methoxybenzyl)-3-methyl-7-oxo-6,7-dihydro-1H-pyrazolo[4,3-d]pyrimidin-5-yl)thio)-N-(4-ethylphenyl)acetamide is a useful research compound. Its molecular formula is C26H29N5O3S and its molecular weight is 491.61. The purity is usually 95%.
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Scientific Research Applications

Anticancer Activity

Compounds with structures related to the given chemical, particularly those incorporating pyrazolo[1,5-a]pyrimidine and pyrimidine derivatives, have been extensively studied for their anticancer properties. For instance, certain derivatives synthesized from aryloxy groups attached to the pyrimidine ring have shown appreciable cancer cell growth inhibition against various cancer cell lines, including HOP-92, NCI-H226, and MDA-MB-468 (Al-Sanea et al., 2020). This suggests potential avenues for research into similar compounds for anticancer applications.

Antioxidant Activity

Research into the antioxidant activity of pyrazole-acetamide derivatives has revealed significant antioxidant properties in vitro, evidenced by studies on Co(II) and Cu(II) coordination complexes derived from such compounds (Chkirate et al., 2019). The ability of these compounds to scavenge free radicals could be indicative of the potential of the given compound in oxidative stress-related conditions.

Synthesis of Heterocyclic Compounds

The given compound's structure lends itself to the synthesis of a variety of heterocyclic compounds, which have broad implications in medicinal chemistry and drug development. For example, novel synthesis routes have been developed for benzodifuranyl, triazines, oxadiazepines, and thiazolopyrimidines derived from similar core structures, showcasing their potential as anti-inflammatory and analgesic agents (Abu‐Hashem et al., 2020).

Antitumor Evaluation

The synthesis of polyfunctionally substituted heterocyclic compounds from acetamide derivatives has demonstrated significant antitumor activities. These compounds exhibit high inhibitory effects against various human cancer cell lines, including breast adenocarcinoma and non-small cell lung cancer (Shams et al., 2010). Such research underscores the potential utility of the given compound in developing novel antitumor agents.